Cas no 497833-09-7 (Benzoic acid, 2-[5-(trifluoromethyl)-1H-pyrazol-1-yl]-)

• Product Name: Benzoic acid, 2-[5-(trifluoromethyl)-1H-pyrazol-1-yl]-
• CAS No: 497833-09-7
• MF: C₁₁H₇F₃N₂O₂
• MW: 256.180692911148
• CID: 1532195
• Update Time: 2024-08-23

Benzoic acid, 2-[5-(trifluoromethyl)-1H-pyrazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[5-(trifluoromethyl)-1H-pyrazol-1-yl]-
• MSYOBSFNCKWHBT-UHFFFAOYSA-N

• Inchi： 1S/C11H7F3N2O2/c12-11(13,14)9-5-6-15-16(9)8-4-2-1-3-7(8)10(17)18/h1-6H,(H,17,18)
• InChI Key： MSYOBSFNCKWHBT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1N1C(C(F)(F)F)=CC=N1

Computed Properties

• Exact Mass: 256.04601

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Melting Point: 121-123 °C(Solv: hexane (110-54-3); ethyl acetate (141-78-6))
• Boiling Point: 364.8±42.0 °C(Predicted)
• PSA: 55.12
• pka: 3.38±0.36(Predicted)